Cas no 1018229-53-2 (1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one)

1,3-Dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one is a benzimidazole derivative characterized by its fused heterocyclic structure, incorporating a pyrrole substituent. This compound exhibits notable chemical stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the benzimidazolone core and pyrrole moiety, contribute to its potential as a building block for biologically active molecules. The compound's well-defined molecular framework allows for precise modifications, facilitating its use in the development of novel therapeutic agents or functional materials. Its synthetic versatility and compatibility with various reaction conditions underscore its utility in organic and medicinal chemistry research.

1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one structure

1018229-53-2 structure

Product Name:1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one

CAS No:1018229-53-2

MF:C₁₁H₉N₃O

MW:199.208661794662

CID:4744114

Update Time:2025-05-24

1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

- 1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one
- Inchi： 1S/C11H9N3O/c15-11-12-9-4-3-8(7-10(9)13-11)14-5-1-2-6-14/h1-8H,(H,13,15)
- InChI Key： SRRIZCYXHILNFD-UHFFFAOYSA-N
- SMILES： O=C1N=C2C=CC(C=C2N1)N1C=CC=C1

Computed Properties

Exact Mass: 199.074561919 g/mol
Monoisotopic Mass: 199.074561919 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 389
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 46.4
Molecular Weight: 199.21

1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1252377-25mg	1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one	1018229-53-2	95%	25mg	$215	2023-05-17
eNovation Chemicals LLC	Y1252377-100mg	1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one	1018229-53-2	95%	100mg	$535	2023-05-17
Chemenu	CM416628-100mg	1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one	1018229-53-2	95%+	100mg	$397	2023-03-07
Ambeed	A1666166-5mg	5-(1H-Pyrrol-1-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one	1018229-53-2	96%	5mg	$53.0	2024-04-26
Ambeed	A1666166-10mg	5-(1H-Pyrrol-1-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one	1018229-53-2	96%	10mg	$89.0	2024-04-26
eNovation Chemicals LLC	Y1252377-25mg	1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one	1018229-53-2	95%	25mg	$585	2025-02-28
eNovation Chemicals LLC	Y1252377-10mg	1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one	1018229-53-2	95%	10mg	$350	2025-02-28
eNovation Chemicals LLC	Y1252377-100mg	1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one	1018229-53-2	95%	100mg	$970	2025-02-28
eNovation Chemicals LLC	Y1252377-10mg	1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one	1018229-53-2	95%	10mg	$350	2025-02-21
eNovation Chemicals LLC	Y1252377-25mg	1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one	1018229-53-2	95%	25mg	$585	2025-02-21

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Additional information on 1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one

Research Brief on 1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one (CAS: 1018229-53-2): Recent Advances and Applications

The compound 1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one (CAS: 1018229-53-2) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic benzimidazole derivative exhibits unique structural features that make it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its pharmacological properties, synthetic routes, and mechanisms of action, highlighting its versatility in targeting various biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one as a selective inhibitor of protein kinases involved in inflammatory responses. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar potency against specific kinase targets. Molecular docking studies further elucidated its interaction with the ATP-binding site, providing insights for future drug design.

In addition to its kinase inhibitory activity, recent preclinical research has demonstrated the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one exhibited potent antiproliferative effects against several cancer cell lines, including breast and lung carcinomas. Mechanistic studies revealed that these compounds induce apoptosis via the mitochondrial pathway, with minimal cytotoxicity to normal cells.

The synthetic accessibility of 1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one has also been a focus of recent research. A novel one-pot synthesis method, published in Organic Letters (2023), significantly improved the yield and purity of the compound, facilitating its broader application in drug discovery campaigns. This method employs a palladium-catalyzed coupling reaction, offering a scalable and cost-effective approach for industrial production.

Emerging applications of this compound extend beyond traditional small-molecule therapeutics. A 2024 study in ACS Chemical Biology explored its use as a chemical probe for studying protein-protein interactions (PPIs) in cellular signaling pathways. The compound's ability to selectively disrupt specific PPIs without affecting unrelated pathways makes it a valuable tool for target validation and mechanistic studies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one derivatives. Recent efforts have focused on improving metabolic stability and oral bioavailability through structural modifications, as reported in a 2023 European Journal of Medicinal Chemistry article. These modifications include the introduction of fluorine atoms and the development of prodrug strategies to enhance in vivo performance.

In conclusion, 1,3-dihydro-5-(1H-pyrrol-1-yl)-2H-benzimidazol-2-one (CAS: 1018229-53-2) represents a versatile scaffold with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a valuable asset in the development of next-generation pharmaceuticals. Future studies should focus on advancing promising derivatives through clinical trials and expanding its utility in targeted therapies.